8-{[2-(Trifluoromethyl)phenyl]methyl}-1,3,8-triazaspiro[4.5]decane-2,4-dione

• Molecular Formula: C15H16F3N3O2
• Molecular Weight: 327.30 g/mol
• IUPAC Name: 8-[[2-(trifluoromethyl)phenyl]methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C15H16F3N3O2/c16-15(17,18)11-4-2-1-3-10(11)9-21-7-5-14(6-8-21)12(22)19-13(23)20-14/h1-4H,5-9H2,(H2,19,20,22,23)
• InChI Key: QTVMOMHKOHSIAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12C(=O)NC(=O)N2)CC3=CC=CC=C3C(F)(F)F

Description

8-{[2-(Trifluoromethyl)phenyl]methyl}-1,3,8-triazaspiro[45]decane-2,4-dione is a complex organic compound characterized by its unique spirocyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 8-{[2-(Trifluoromethyl)phenyl]methyl}-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the reaction of 2-(trifluoromethyl)benzylamine with a suitable spirocyclic precursor under controlled conditions. The reaction conditions often involve the use of organic solvents such as dichloromethane or tetrahydrofuran, and catalysts like palladium or copper complexes to facilitate the formation of the spirocyclic core.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield